Cas no 1235440-65-9 (6,8-difluoro-2H-chromene-3-sulfonyl chloride)

• Product Name: 6,8-difluoro-2H-chromene-3-sulfonyl chloride
• CAS No: 1235440-65-9
• MF: C₉H₅ClF₂O₃S
• MW: 266.649007558823
• MDL: MFCD16040192
• CID: 5231380
• Update Time: 2025-07-22

6,8-difluoro-2H-chromene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-2H-chromene-3-sulfonyl chloride
• 6,8-difluoro-2H-chromene-3-sulfonylchloride
• 6,8-Difluoro-2H-1-benzopyran-3-sulfonyl chloride
• 2H-1-Benzopyran-3-sulfonyl chloride, 6,8-difluoro-

• MDL： MFCD16040192
• Inchi： 1S/C9H5ClF2O3S/c10-16(13,14)7-2-5-1-6(11)3-8(12)9(5)15-4-7/h1-3H,4H2
• InChI Key： IIDOWBVYARTHPK-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C=C(C=C(C=2OC1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8

Additional information on 6,8-difluoro-2H-chromene-3-sulfonyl chloride

Introduction to 6,8-difluoro-2H-chromene-3-sulfonyl chloride (CAS No: 1235440-65-9)

6,8-difluoro-2H-chromene-3-sulfonyl chloride, identified by the CAS number 1235440-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the chromene class, which is known for its diverse biological activities and applications in drug development. The presence of fluorine atoms at the 6 and 8 positions, along with the sulfonyl chloride functional group at the 3-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structure of 6,8-difluoro-2H-chromene-3-sulfonyl chloride consists of a chromene core, which is a heterocyclic aromatic compound containing a benzopyran framework. The introduction of fluorine atoms enhances the electronic properties of the molecule, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in medicinal chemistry, where such modifications can improve metabolic stability and binding affinity to biological targets.

The sulfonyl chloride group at the 3-position of the chromene ring further extends its utility as a synthetic building block. Sulfonyl chlorides are well-known for their reactivity in forming amides, esters, and other derivatives through nucleophilic aromatic substitution reactions. This reactivity has been leveraged in the development of novel therapeutic agents, where 6,8-difluoro-2H-chromene-3-sulfonyl chloride can serve as a precursor for more complex molecules.

In recent years, there has been growing interest in fluorinated chromenes due to their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The fluorine atoms not only influence the electronic distribution within the molecule but also contribute to its lipophilicity and bioavailability. These properties are critical for drug candidates that need to cross biological membranes and reach their target sites efficiently.

One of the most compelling aspects of 6,8-difluoro-2H-chromene-3-sulfonyl chloride is its role in the synthesis of bioactive molecules. Researchers have utilized this compound to develop new scaffolds for drug discovery programs. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. The versatility of 6,8-difluoro-2H-chromene-3-sulfonyl chloride as a starting material has enabled the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has been particularly keen on exploring fluorinated heterocycles due to their improved pharmacokinetic profiles. The presence of fluorine atoms can lead to increased binding affinity and reduced susceptibility to metabolic degradation. This has been demonstrated in several clinical trials where fluorinated drugs have shown enhanced efficacy compared to their non-fluorinated counterparts. 6,8-difluoro-2H-chromene-3-sulfonyl chloride is no exception and has been investigated for its potential as a lead compound in various therapeutic areas.

From a synthetic chemistry perspective, 6,8-difluoro-2H-chromene-3-sulfonyl chloride offers a unique platform for exploring new reaction pathways and methodologies. The combination of fluorine substitution and sulfonyl chloride functionality provides multiple opportunities for functionalization. This has led to innovative approaches in constructing complex molecular architectures, which are essential for developing next-generation therapeutics.

The use of computational chemistry techniques has further enhanced our understanding of 6,8-difluoro-2H-chromene-3-sulfonyl chloride's reactivity and potential applications. Molecular modeling studies have predicted novel derivatives with improved biological activity by optimizing steric and electronic properties. These predictions have guided experimental efforts and have led to the discovery of several promising drug candidates.

In conclusion, 6,8-difluoro-2H-chromene-3-sulfonyl chloride (CAS No: 1235440-65-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated chromenes, compounds like this are poised to play a crucial role in the discovery and development of innovative therapies.